3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide

• IUPAC Name: 3-[1-(1H-imidazol-2-ylmethyl)piperidin-4-yl]-N-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H26N4O2/c1-25-17-4-2-3-16(13-17)22-19(24)6-5-15-7-11-23(12-8-15)14-18-20-9-10-21-18/h2-4,9-10,13,15H,5-8,11-12,14H2,1H3,(H,20,21)(H,22,24)
• InChI Key: UJHUGUZEGLFRKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CCC2CCN(CC2)CC3=NC=CN3
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide is commonly known as L-368,899 and is a selective antagonist for the oxytocin receptor. It is a chemical compound that has been extensively researched for its potential applications in scientific research. In

Mechanism of Action

L-368,899 is a selective antagonist for the oxytocin receptor. It binds to the receptor and prevents the binding of the endogenous ligand, oxytocin. This results in the inhibition of downstream signaling pathways that are activated by the receptor.
Biochemical and Physiological Effects:
L-368,899 has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the release of oxytocin and vasopressin in the brain, which are involved in social behavior and stress response. L-368,899 has also been found to inhibit the contraction of uterine smooth muscle, which is mediated by the oxytocin receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using L-368,899 in lab experiments is its selectivity for the oxytocin receptor. This allows for the specific inhibition of the receptor without affecting other receptors or signaling pathways. However, one of the limitations of using L-368,899 is its relatively low potency, which may require higher concentrations in experiments.

Future Directions

There are several future directions for the research and development of L-368,899. One direction is the study of its potential applications in the treatment of autism spectrum disorders and schizophrenia. Another direction is the development of more potent and selective oxytocin receptor antagonists for use in lab experiments and potential therapeutic applications. Additionally, the role of the oxytocin receptor in other physiological processes such as pain modulation and addiction could be explored using L-368,899.

Synthesis Methods

The synthesis of L-368,899 involves the reaction of 3-(3-methoxyphenyl)propanoic acid with 1-(1H-imidazol-2-ylmethyl)-4-piperidinamine. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified using column chromatography to obtain L-368,899 in its pure form.

Scientific Research Applications

L-368,899 has been extensively researched for its potential applications in scientific research. It has been found to be useful in the study of the oxytocin receptor and its role in various physiological processes such as social behavior, stress response, and reproductive function. L-368,899 has also been used in the study of autism spectrum disorders and schizophrenia.